molecular formula C12H17NO2 B8319582 7-(2-Pyridyl)heptanoic acid

7-(2-Pyridyl)heptanoic acid

Cat. No. B8319582
M. Wt: 207.27 g/mol
InChI Key: WKAQPVDCUBEQOB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-(2-Pyridyl)heptanoic acid is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-(2-Pyridyl)heptanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-(2-Pyridyl)heptanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

7-(2-Pyridyl)heptanoic acid

Molecular Formula

C12H17NO2

Molecular Weight

207.27 g/mol

IUPAC Name

7-pyridin-2-ylheptanoic acid

InChI

InChI=1S/C12H17NO2/c14-12(15)9-4-2-1-3-7-11-8-5-6-10-13-11/h5-6,8,10H,1-4,7,9H2,(H,14,15)

InChI Key

WKAQPVDCUBEQOB-UHFFFAOYSA-N

Canonical SMILES

C1=CC=NC(=C1)CCCCCCC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

7-(2-Pyridyl)-6-heptenoic acid (0.97 g, 4.7 mmol) was dissolved in ethanol (15 ml), and 10% palladium-carbon (0.16 g) and a solution of ammonium formate (1.7 g, 27.0 mmol) in water (2 ml) were added thereto. The reaction mixture was refluxed for 2 hrs. Palladium-carbon was filtered off. The reaction mixture was combined with water, concentrated under reduced pressure to the half amount and extracted with ethyl acetate. The organic layer was washed with saturated brine and dried over magnesium sulfate. The solvent was concentrated under reduced pressure to give the titled compound (0.89 g, 91%).
Name
7-(2-Pyridyl)-6-heptenoic acid
Quantity
0.97 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
1.7 g
Type
reactant
Reaction Step Two
Name
Quantity
2 mL
Type
solvent
Reaction Step Two
Name
palladium-carbon
Quantity
0.16 g
Type
catalyst
Reaction Step Two
Yield
91%

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